4-[({[5-(1-benzofuran-2-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]-3-methylbenzoic acid

• Molecular Formula: C22H20N4O4S
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 4-[[2-[[5-(1-benzofuran-2-yl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-3-methylbenzoic acid
• InChI: InChI=1S/C22H20N4O4S/c1-3-26-20(18-11-14-6-4-5-7-17(14)30-18)24-25-22(26)31-12-19(27)23-16-9-8-15(21(28)29)10-13(16)2/h4-11H,3,12H2,1-2H3,(H,23,27)(H,28,29)
• InChI Key: JAZIBGDKJNGQHZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)C(=O)O)C)C3=CC4=CC=CC=C4O3

Description

4-[({[5-(1-benzofuran-2-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]-3-methylbenzoic acid is a complex organic compound that features a benzofuran ring, a triazole ring, and a benzoic acid moiety. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[({[5-(1-benzofuran-2-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]-3-methylbenzoic acid typically involves multiple steps:

Formation of Benzofuran Ring: The benzofuran ring can be synthesized through a free radical cyclization cascade or proton quantum tunneling, which offers high yield and fewer side reactions.

Formation of Triazole Ring: The triazole ring is often synthesized via a cyclization reaction involving hydrazine derivatives and carbon disulfide.

Coupling Reactions: The benzofuran and triazole rings are then coupled using a sulfanylacetyl intermediate under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve microwave-assisted synthesis (MWI) to enhance reaction rates and yields. This method is particularly useful for synthesizing complex benzofuran derivatives .

Chemical Reactions Analysis

Types of Reactions

4-[({[5-(1-benzofuran-2-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]-3-methylbenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the triazole ring to its corresponding amine.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the benzofuran and benzoic acid moieties

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens and nucleophiles (e.g., amines, thiols) are employed

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted benzofuran and benzoic acid derivatives

Scientific Research Applications

4-[({[5-(1-benzofuran-2-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]-3-methylbenzoic acid has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its antimicrobial properties against gram-positive and gram-negative bacteria.

Medicine: Explored for its potential anticancer activities, particularly against leukemia, lung cancer, and colon cancer cells.

Industry: Utilized in the development of new pharmaceuticals and agrochemicals.

Mechanism of Action

The compound exerts its effects through various mechanisms:

Antimicrobial Activity: Inhibits bacterial growth by targeting essential enzymes and disrupting cell wall synthesis.

Anticancer Activity: Induces apoptosis in cancer cells by interacting with specific molecular targets and pathways, such as the inhibition of DNA topoisomerase.

Comparison with Similar Compounds

Similar Compounds

Benzothiazole Derivatives: Known for their antimicrobial and anticancer activities.

Thiazole Derivatives: Exhibit diverse biological activities, including antioxidant, analgesic, and anti-inflammatory properties.

Indole Derivatives: Possess significant anti-inflammatory and analgesic activities.

Uniqueness

4-[({[5-(1-benzofuran-2-yl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetyl)amino]-3-methylbenzoic acid is unique due to its combination of benzofuran and triazole rings, which confer a broad spectrum of biological activities. Its structural complexity and potential for diverse chemical modifications make it a valuable compound for drug discovery and development .